Cas no 34008-93-0 (ethyl isobutyl sulfone)

• Product Name: ethyl isobutyl sulfone
• CAS No: 34008-93-0
• MF: C₆H₁₄O₂S
• MW: 150.239161014557
• CID: 918663
• PubChem ID: 824011
• Update Time: 2025-04-19

ethyl isobutyl sulfone Chemical and Physical Properties

Names and Identifiers

• ethyl isobutyl sulfone
• 1-ethylsulfonyl-2-methylpropane
• 1-(Ethylsulfonyl)-2-methylpropane
• 1-Ethanesulfonyl-2-methyl-propane
• propane, 1-(ethylsulfonyl)-2-methyl-
• SCHEMBL40260
• 34008-93-0
• HMS1703N05
• DTXSID50356423
• AKOS000671059

• Inchi： 1S/C6H14O2S/c1-4-9(7,8)5-6(2)3/h6H,4-5H2,1-3H3
• InChI Key： NJAKRNRJVHIIDT-UHFFFAOYSA-N
• SMILES： S(CC)(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 150.07152
• Monoisotopic Mass: 150.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14